Cas no 1556482-02-0 (2-(3-Bromo-4-fluorophenoxy)acetic acid)
1556482-02-0 structure
Product Name:2-(3-Bromo-4-fluorophenoxy)acetic acid
CAS No:1556482-02-0
MF:C8H6BrFO3
MW:249.033845424652
CID:5746826
PubChem ID:83231542
Update Time:2023-11-11
2-(3-Bromo-4-fluorophenoxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromo-4-fluorophenoxy)acetic acid
- AKOS021553732
- EN300-1628155
- 1556482-02-0
- 2-(3-bromo-4-fluorophenoxy)aceticacid
- Acetic acid, 2-(3-bromo-4-fluorophenoxy)-
- 2-(3-Bromo-4-fluorophenoxy)acetic acid
-
- Inchi: 1S/C8H6BrFO3/c9-6-3-5(1-2-7(6)10)13-4-8(11)12/h1-3H,4H2,(H,11,12)
- InChI Key: PTNCIAMWUFOPOG-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)OCC(=O)O)F
Computed Properties
- Exact Mass: 247.94843g/mol
- Monoisotopic Mass: 247.94843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.717±0.06 g/cm3(Predicted)
- Boiling Point: 340.2±27.0 °C(Predicted)
- pka: 3.04±0.10(Predicted)
2-(3-Bromo-4-fluorophenoxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1628155-0.05g |
2-(3-bromo-4-fluorophenoxy)acetic acid |
1556482-02-0 | 95% | 0.05g |
$197.0 | 2023-06-04 | |
| Enamine | EN300-1628155-0.1g |
2-(3-bromo-4-fluorophenoxy)acetic acid |
1556482-02-0 | 95% | 0.1g |
$293.0 | 2023-06-04 | |
| Enamine | EN300-1628155-0.25g |
2-(3-bromo-4-fluorophenoxy)acetic acid |
1556482-02-0 | 95% | 0.25g |
$418.0 | 2023-06-04 | |
| Enamine | EN300-1628155-0.5g |
2-(3-bromo-4-fluorophenoxy)acetic acid |
1556482-02-0 | 95% | 0.5g |
$656.0 | 2023-06-04 | |
| Enamine | EN300-1628155-1.0g |
2-(3-bromo-4-fluorophenoxy)acetic acid |
1556482-02-0 | 95% | 1g |
$842.0 | 2023-06-04 | |
| Enamine | EN300-1628155-2.5g |
2-(3-bromo-4-fluorophenoxy)acetic acid |
1556482-02-0 | 95% | 2.5g |
$1650.0 | 2023-06-04 | |
| Enamine | EN300-1628155-5.0g |
2-(3-bromo-4-fluorophenoxy)acetic acid |
1556482-02-0 | 95% | 5g |
$2443.0 | 2023-06-04 | |
| Enamine | EN300-1628155-10.0g |
2-(3-bromo-4-fluorophenoxy)acetic acid |
1556482-02-0 | 95% | 10g |
$3622.0 | 2023-06-04 | |
| Enamine | EN300-1628155-50mg |
2-(3-bromo-4-fluorophenoxy)acetic acid |
1556482-02-0 | 95.0% | 50mg |
$197.0 | 2023-09-22 | |
| Enamine | EN300-1628155-100mg |
2-(3-bromo-4-fluorophenoxy)acetic acid |
1556482-02-0 | 95.0% | 100mg |
$293.0 | 2023-09-22 |
2-(3-Bromo-4-fluorophenoxy)acetic acid Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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